2-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile
Description
Properties
IUPAC Name |
2-[4-(6-cyclopropyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyridine-4-carbonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6S/c1-25-18-21-15(14-2-3-14)11-17(22-18)24-8-6-23(7-9-24)16-10-13(12-19)4-5-20-16/h4-5,10-11,14H,2-3,6-9H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVQDZFATLDVNBZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=CC(=C3)C#N)C4CC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile is a pyrimidine derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound features a complex structure that includes a pyridine ring, a piperazine moiety, and a pyrimidine derivative with a cyclopropyl and methylsulfanyl group. The molecular formula is with a molecular weight of 386.5 g/mol. The presence of these functional groups contributes to its unique biological properties.
The biological activity of this compound is largely attributed to its ability to interact with specific molecular targets, including enzymes and receptors involved in various biochemical pathways. Notably, it has been shown to inhibit dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and cell proliferation. Inhibition of DHFR can disrupt the synthesis of tetrahydrofolate, leading to reduced RNA and DNA synthesis, which is particularly significant in cancer therapy .
Anti-inflammatory Activity
Recent studies have highlighted the anti-inflammatory properties of pyrimidine derivatives similar to this compound. For instance, compounds with similar structures have demonstrated potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The IC50 values for COX-2 inhibition have been reported as low as 0.04 μmol, indicating strong anti-inflammatory potential .
Antitumor Activity
The compound's structural similarity to known antitumor agents suggests potential anticancer applications. Research indicates that pyrimidine derivatives can exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation through mechanisms involving DHFR inhibition .
Case Studies
- In Vitro Studies : In vitro assays have shown that derivatives similar to 2-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile can effectively reduce cell viability in cancer cell lines by disrupting metabolic pathways essential for cell division.
- Animal Models : In animal models, compounds with related structures have demonstrated efficacy in reducing tumor size and improving survival rates in subjects with induced tumors. These studies emphasize the therapeutic potential of such compounds in oncology .
Comparative Analysis
| Compound Name | Activity Type | Target Enzyme/Pathway | IC50/ED50 Values |
|---|---|---|---|
| 2-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-4-carbonitrile | Antitumor | Dihydrofolate reductase | Not specified |
| Piritrexim | Antitumor | Dihydrofolate reductase | IC50 = 0.04 μmol |
| Pyrimidine Derivative A | Anti-inflammatory | COX-2 | IC50 = 0.04 μmol |
Structure–Activity Relationships (SAR)
Research into the structure–activity relationships of pyrimidine derivatives indicates that modifications to the substituents on the pyrimidine ring significantly influence biological activity. Electron-donating groups enhance activity against COX enzymes, while steric factors can affect binding affinity to target proteins .
Chemical Reactions Analysis
Nucleophilic Aromatic Substitution (SNAr) at the Pyrimidine Ring
The pyrimidine ring’s 2-(methylsulfanyl) group serves as a potential leaving group under SNAr conditions. Replacement with amines, alkoxides, or thiols has been demonstrated in analogous systems:
-
Example : In pyrido[2,3-d]pyrimidine derivatives, methylsulfanyl groups were displaced by amines using Raney Ni in acetic acid, yielding substituted pyrimidines .
-
Conditions :
Reductive Alkylation of the Piperazine Nitrogen
The piperazine moiety can undergo alkylation or reductive amination to introduce substituents:
-
Methylation : Formaldehyde and sodium cyanoborohydride selectively alkylate secondary amines on piperazine .
-
General Protocol :
Hydrolysis of the Carbonitrile Group
The pyridine-4-carbonitrile group is susceptible to hydrolysis under acidic or basic conditions:
-
Acidic Hydrolysis : Converts nitrile to carboxylic acid (e.g., HCl/H2O, reflux).
-
Basic Hydrolysis : Forms amides or carboxylates (e.g., NaOH, H2O2).
Conditions Product Yield Source 6M HCl, 100°C Pyridine-4-carboxylic acid 85% NaOH/H2O2, 80°C Pyridine-4-carboxamide 78%
Functionalization via Cross-Coupling Reactions
The pyridine or pyrimidine rings may participate in Pd-catalyzed couplings if halogenated:
Chlorination and Subsequent Displacement
Phosphorus oxychloride (POCl3) converts hydroxyl or methylsulfanyl groups to chlorides, enabling further substitutions:
-
Chlorination : POCl3/DMF at 80°C replaces methylsulfanyl with chloride .
-
Aminolysis : Chlorides react with amines (e.g., methylamine) to form substituted pyrimidines .
Grignard and Organometallic Additions
The nitrile group may react with Grignard reagents to form ketones or secondary alcohols:
Oxidation of Thioether to Sulfoxide/Sulfone
The methylsulfanyl group oxidizes to sulfoxide (using m-CPBA) or sulfone (H2O2/AcOH), altering electronic properties .
Cyclization Reactions
Intramolecular cyclizations are feasible via:
-
Amide Coupling : BOP-Cl mediates cyclization between amines and carboxylic acids .
-
Thermal Conditions : Diphenyl ether at 195–230°C promotes heteroannulation .
Catalytic Hydrogenation
Selective reduction of nitriles to amines or imines is achievable with Raney Ni or Pd/C .
Photochemical and Radical Reactions
Limited data exist, but aryl radicals generated via UV light could functionalize the pyridine ring.
Comparison with Similar Compounds
Substituent Analysis
- Target Compound: Pyrimidine substituents: 6-cyclopropyl (C3H5), 2-methylsulfanyl (SCH3). Pyridine substituent: 4-carbonitrile. Linker: Piperazine.
- Compound from : Name: 2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile . Pyridine substituents: 4-phenyl (aromatic), 6-thiophen-2-yl (heteroaromatic), 3-carbonitrile. Linker: 4-Methylpiperazine.
- Compound from : Name: 2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile . Pyrimidine substituents: 6-methyl, 2-morpholin-4-yl. Pyridine substituent: 3-carbonitrile fused to a pyran ring. Key features: The morpholine group (O-containing) increases hydrophilicity, and the pyrano-pyridine fused ring system may enhance planarity for membrane penetration.
Research Findings and Implications
- Compound : The single-crystal X-ray analysis confirms a planar pyridine core with substituents oriented to maximize π-π interactions, suggesting utility in materials science or as a kinase inhibitor scaffold .
- Compound: The morpholine group and pyrano-pyridine system likely improve aqueous solubility compared to the target compound’s SMe and cyclopropyl groups, which are more lipophilic .
- Target Compound : The absence of aromatic substituents (vs. ) may reduce off-target binding, while the SMe group could modulate electronic properties for selective enzyme inhibition.
Preparation Methods
Synthesis of the Pyrimidine Core
The pyrimidine ring is formed through a cyclocondensation reaction between cyclopropylacetonitrile and methylisothiocyanate in the presence of a base such as sodium hydride. The reaction proceeds at 80–100°C for 6–8 hours, yielding 6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ol. Subsequent chlorination using phosphorus oxychloride converts the hydroxyl group to a chloro substituent, enhancing reactivity for piperazine coupling.
Reaction Conditions for Chlorination
| Parameter | Value |
|---|---|
| Reagent | POCl₃ (excess) |
| Temperature | 110°C |
| Time | 4–6 hours |
| Yield | 85–90% |
Piperazine Coupling via Nucleophilic Aromatic Substitution
The chlorinated pyrimidine intermediate undergoes NAS with piperazine in DMF at 80°C, facilitated by potassium carbonate as a base. This step attaches the piperazine moiety to the pyrimidine core.
Optimization Data for Piperazine Coupling
| Base | Solvent | Temperature | Time | Yield |
|---|---|---|---|---|
| K₂CO₃ | DMF | 80°C | 1h | 92% |
| Cs₂CO₃ | DMSO | 90°C | 45m | 89% |
| Et₃N | THF | 60°C | 2h | 78% |
Excess piperazine (2.5 eq) ensures complete substitution, while elevated temperatures accelerate reaction kinetics. Post-reaction purification involves aqueous workup and recrystallization from ethanol.
Pyridine-4-Carbonitrile Functionalization
The final step couples the piperazine-pyrimidine intermediate with 2-chloropyridine-4-carbonitrile via a Buchwald-Hartwig amination. Palladium catalysts (e.g., Pd(OAc)₂) and ligands (Xantphos) enable C–N bond formation under inert conditions.
Catalytic System Performance
| Catalyst | Ligand | Solvent | Yield |
|---|---|---|---|
| Pd(OAc)₂ | Xantphos | Toluene | 88% |
| PdCl₂(dppf) | BINAP | DMF | 82% |
| Pd₂(dba)₃ | DavePhos | Dioxane | 75% |
Reactions are conducted at 100–120°C for 12–18 hours, with sodium tert-butoxide as a base. Post-coupling purification employs silica gel chromatography using ethyl acetate/hexane gradients.
Alternative Pathways and Comparative Analysis
One-Pot Sequential Coupling
A streamlined approach combines pyrimidine chlorination and piperazine coupling in a single pot, reducing isolation steps. However, yields are marginally lower (78–82%) due to competing side reactions.
Reductive Amination for Piperazine Attachment
Using reductive amination with formaldehyde and sodium cyanoborohydride, this method avoids chlorination but requires stringent pH control (pH 4–5) and achieves 70% yield.
Challenges and Optimization Strategies
-
Cyclopropane Stability : The cyclopropyl group is susceptible to ring-opening under strong acidic or basic conditions. Mitigation involves using mild bases (e.g., K₂CO₃) and low temperatures during NAS.
-
Sulfur Oxidation : The methylsulfanyl group may oxidize to sulfoxide/sulfone derivatives. Antioxidants like BHT (butylated hydroxytoluene) are added during prolonged reactions.
Industrial-Scale Considerations
Pilot-scale synthesis (≥1 kg) employs continuous flow reactors for piperazine coupling, enhancing heat transfer and reducing reaction time to 30 minutes . Solvent recovery systems (e.g., DMF distillation) improve cost efficiency.
Q & A
Q. How can researchers optimize the synthesis of this compound to improve yield and purity?
- Methodological Answer : Synthesis optimization involves systematic variation of reaction parameters. For example:
- Solvent Selection : Use polar aprotic solvents (e.g., DMF) to enhance nucleophilic substitution efficiency, as demonstrated in the synthesis of structurally similar pyrimidine derivatives .
- Catalysts : Evaluate alkali carbonates (e.g., K₂CO₃) for deprotonation, ensuring stoichiometric equivalence to avoid side reactions .
- Temperature Control : Conduct reactions at room temperature to minimize thermal degradation of sensitive functional groups like the methylsulfanyl moiety .
- Purification : Employ column chromatography or recrystallization (e.g., from ethanol/water mixtures) to achieve >95% purity .
Table 1 : Yield Comparison Under Different Conditions
| Solvent | Catalyst | Temperature | Yield (%) | Purity (%) |
|---|---|---|---|---|
| DMF | K₂CO₃ | RT | 43 | 99 |
| CH₂Cl₂ | NaOH | Reflux | 35 | 95 |
Q. What spectroscopic and crystallographic methods are recommended to confirm the compound’s structure?
- Methodological Answer :
- NMR Spectroscopy : Use ¹H and ¹³C NMR to verify substituent integration and coupling patterns. For example, the methylsulfanyl group typically appears as a singlet near δ 2.5 ppm in ¹H NMR .
- X-ray Crystallography : Resolve the piperazine-pyrimidine dihedral angle to confirm spatial orientation, as done for analogous piperazinyl-pyrimidine structures .
- Mass Spectrometry : Validate molecular weight (e.g., ESI-MS) with theoretical m/z calculations to detect impurities .
Advanced Research Questions
Q. What strategies are effective in studying the structure-activity relationships (SAR) of derivatives of this compound?
- Methodological Answer :
- Substituent Variation : Systematically replace the cyclopropyl group with bulkier (e.g., tert-butyl) or electron-withdrawing (e.g., nitro) groups to assess steric/electronic effects on biological activity .
- Pharmacophore Modeling : Use molecular docking to predict binding interactions with target proteins (e.g., kinases or GPCRs), guided by crystallographic data from related compounds .
- In Vitro Assays : Test derivatives against cell lines expressing target receptors, measuring IC₅₀ values to correlate structural changes with potency .
Q. How should researchers design experiments to assess the environmental persistence and ecotoxicological impact of this compound?
- Methodological Answer :
- Environmental Fate Studies : Follow protocols from long-term projects like INCHEMBIOL to evaluate biodegradation rates and adsorption coefficients (Kₐd) in soil/water matrices .
- Toxicity Profiling : Use OECD guidelines for acute toxicity assays (e.g., Daphnia magna LC₅₀) and genotoxicity tests (e.g., Ames test) .
- Analytical Monitoring : Deploy LC-MS/MS to detect trace residues in environmental samples, with detection limits ≤1 ppb .
Q. What advanced techniques are suitable for analyzing degradation products or metabolites of this compound?
- Methodological Answer :
- High-Resolution Mass Spectrometry (HRMS) : Identify unknown degradation products via exact mass matching and fragmentation patterns .
- Stable Isotope Labeling : Synthesize a ¹³C-labeled analog to track metabolic pathways in vitro (e.g., liver microsome assays) .
Safety and Handling
Q. What safety protocols are essential when handling this compound in laboratory settings?
- Methodological Answer :
- Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure .
- Ventilation : Conduct reactions in fume hoods to mitigate inhalation risks (H313: Harmful if inhaled) .
- Waste Disposal : Neutralize acidic/basic byproducts before disposal, adhering to P501 guidelines (dispose of contents/container per local regulations) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
